Cas no 61621-23-6 (1H-Pyrazole, 1-methyl-3-(5-nitro-2-furanyl)-)

• Product Name: 1H-Pyrazole, 1-methyl-3-(5-nitro-2-furanyl)-
• CAS No: 61621-23-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 472542
• PubChem ID: 20326012
• Update Time: 2025-04-19

1H-Pyrazole, 1-methyl-3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-3-(5-nitro-2-furanyl)-
• 1-methyl-3-(5-nitrofuran-2-yl)pyrazole
• 1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole
• DTXSID30605385
• SCHEMBL11610175
• LAIHVWPHVRFVKH-UHFFFAOYSA-N
• 1-methyl-3-(5-nitro-2-furyl)pyrazole
• 61621-23-6

• Inchi： 1S/C8H7N3O3/c1-10-5-4-6(9-10)7-2-3-8(14-7)11(12)13/h2-5H,1H3
• InChI Key： LAIHVWPHVRFVKH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C=CN(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 74.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans